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Compound of Interest

Compound Name: C25H30FN3O4

Cat. No.: B12623442 Get Quote

Technical Dossier: C25H30FN3O4
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides the definitive identification of the compound with the

molecular formula C25H30FN3O4. It includes the International Union of Pure and Applied

Chemistry (IUPAC) name and the Chemical Abstracts Service (CAS) number. This information

is fundamental for researchers engaged in chemical synthesis, pharmacological studies, and

drug development.

Compound Identification
The molecular formula C25H30FN3O4 corresponds to the active pharmaceutical ingredient

Atorvastatin.[1] Atorvastatin is a member of the statin class of medications, which are used to

lower cholesterol and prevent cardiovascular disease.[1][2][3] It functions by inhibiting HMG-

CoA reductase, a critical enzyme in the cholesterol biosynthesis pathway.[1][2]

Chemical Identifiers
The primary identifiers for Atorvastatin are its IUPAC name and CAS number, which are

essential for unambiguous identification in research and regulatory documentation.
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Identifier Value

IUPAC Name

(3R,5R)-7-[2-(4-Fluorophenyl)-3-phenyl-4-

(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-

dihydroxyheptanoic acid[1][2]

CAS Number 134523-00-5[1][2][4][5]

Molecular Formula C33H35FN2O5[2][4][5]

Synonyms Atorvastatin acid, Atorvastatin free acid[5][6]

Note: The molecular formula provided in the query (C25H30FN3O4) appears to be incorrect for

Atorvastatin. The correct molecular formula for the free acid form of Atorvastatin is

C33H35FN2O5.[2][4][5] Atorvastatin is often supplied as a calcium salt.[3][7][8]

Experimental Protocols and Data
Detailed experimental protocols for the synthesis of Atorvastatin have been published.[1] The

process chemistry often involves establishing the stereocenters of the molecule through a

chiral pool approach, starting from an inexpensive natural product.[1] For analytical purposes, a

variety of methods are employed, and reference standards are available.

As this document serves as a high-level technical guide for the identification of the compound,

specific experimental data from individual studies are not included. Researchers should refer to

peer-reviewed literature for detailed experimental protocols and results related to the synthesis,

pharmacology, and clinical use of Atorvastatin.

Logical Relationships and Workflows
The identification of a chemical compound based on its molecular formula is a foundational

step in chemical and pharmaceutical research. The workflow for this process is straightforward

and can be visualized as follows.

Caption: Workflow for Chemical Identification.

The mechanism of action for Atorvastatin involves the inhibition of a key enzyme in the

cholesterol biosynthesis pathway. This relationship can be represented in a simplified diagram.
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Caption: Atorvastatin's Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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